Cas no 937601-55-3 (3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylbutanenitrile)

• Product Name: 3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylbutanenitrile
• CAS No: 937601-55-3
• MF: C₁₂H₁₄F₃N₃
• MW: 257.25487279892
• MDL: MFCD08559001
• CID: 3060825
• PubChem ID: 19576697
• Update Time: 2025-05-20

3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-yl)butanenitrile
• 3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylbutanenitrile
• EN300-231201
• 3-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-yl]butanenitrile
• 3-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-2-yl]butanenitrile
• MMB60155
• 937601-55-3
• CS-0241066
• AKOS000319216
• STK351526

• MDL： MFCD08559001
• Inchi： 1S/C12H14F3N3/c1-8(6-7-16)18-11(12(13,14)15)9-4-2-3-5-10(9)17-18/h8H,2-6H2,1H3
• InChI Key： AYSPXLZWTUNSRM-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(CCCC2)=NN1C(C)CC#N)(F)F

Computed Properties

• Exact Mass: 257.11398195Da
• Monoisotopic Mass: 257.11398195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylbutanenitrile

3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-2H-Indazol-2-Ylbutanenitrile (CAS No. 937601-55-3): A Comprehensive Overview

The compound 3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-2H-Indazol-2-Ylbutanenitrile (CAS No. 937601-55-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indazole derivatives, which have been extensively studied due to their unique structural properties and biological activities. The presence of the trifluoromethyl group and the tetrahydroindazole ring system contributes to its distinctive chemical profile, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of indazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The tetrahydroindazole ring system in this compound provides a rigid yet flexible framework that can be further modified to enhance its pharmacokinetic properties. The trifluoromethyl group, a common substituent in medicinal chemistry, adds electron-withdrawing effects that can modulate the compound's reactivity and improve its metabolic stability.

The synthesis of 3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-2H-Indazol-2-Ylbutanenitrile involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the tetrahydroindazole core with excellent enantioselectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, showing promising results for its potential use in high-throughput screening assays.

The biological activity of 3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-2H-Indazol-2-Ylbutanenitrile has been investigated in several recent studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation pathways. For example, a study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against Janus kinase 2 (JAK2), a critical target in the treatment of chronic myeloid leukemia.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies suggest that the trifluoromethyl group plays a crucial role in stabilizing interactions within the enzyme's active site through both hydrophobic and electrostatic interactions.

In addition to its pharmaceutical applications, 3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-2H-Indazol-2-Ylbutanenitrile has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems for organic transformations. Recent research has focused on its application as a chiral ligand in asymmetric hydrogenation reactions.

The environmental impact of this compound has also been considered in recent studies. Assessments of its biodegradability and ecotoxicity indicate that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental fate.

In conclusion,3-(Trifluoromethyl)-4,5,6,Tetrahydro-H Indazol-Ylbutanenitrile (CAS No. 937601) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activity make it an attractive candidate for further research and development.